Cas no 33021-91-9 (N-<2-Fluor-aethyl>-N'-<toluol-4-sulfonyl>-harnstoff)

N-<2-Fluor-aethyl>-N'-<toluol-4-sulfonyl>-harnstoff structure
33021-91-9 structure
Product Name:N-<2-Fluor-aethyl>-N'-<toluol-4-sulfonyl>-harnstoff
CAS No:33021-91-9
MF:C10H13FN2O3S
MW:260.285224676132
CID:917491
PubChem ID:267755
Update Time:2025-04-19

N-<2-Fluor-aethyl>-N'-<toluol-4-sulfonyl>-harnstoff Chemical and Physical Properties

Names and Identifiers

    • N-<2-Fluor-aethyl>-N'-<toluol-4-sulfonyl>-harnstoff
    • N-(2-Fluor-aethyl)-N'-(toluol-4-sulfonyl)-harnstoff
    • DS-004522
    • 33021-91-9
    • 3-(2-FLUOROETHYL)-1-(4-METHYLBENZENESULFONYL)UREA
    • 3-(2-fluoroethyl)-1-(4-methylphenyl)sulfonyl-urea
    • N'-(2-Fluoroethyl)-N-(4-methylbenzene-1-sulfonyl)carbamimidic acid
    • NSC-107389
    • DTXSID40954639
    • 1-(2-fluoroethyl)-3-(4-methylphenyl)sulfonylurea
    • NSC107389
    • Inchi: 1S/C10H13FN2O3S/c1-8-2-4-9(5-3-8)17(15,16)13-10(14)12-7-6-11/h2-5H,6-7H2,1H3,(H2,12,13,14)
    • InChI Key: BLELIUYKQVSGBW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(NCCF)=O)(=O)=O

Computed Properties

  • Exact Mass: 260.06300
  • Monoisotopic Mass: 260.06309162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.65000
  • LogP: 2.81500
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